Cas no 1004193-06-9 (1-(4-Chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid)

• Product Name: 1-(4-Chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid
• CAS No: 1004193-06-9
• MF: C₁₃H₁₃ClN₂O₃
• MW: 280.706922292709
• MDL: MFCD04967892
• CID: 3058396
• PubChem ID: 7017305
• Update Time: 2025-08-03

1-(4-Chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chloro-3,5-dimethyl-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid
• AKOS B016835
• ART-CHEM-BB B016835
• 1-(4-CHLORO-3,5-DIMETHYL-PHENOXYMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID
• STK312403
• EQB19306
• 1-((4-Chloro-3,5-dimethylphenoxy)methyl)-1H-pyrazole-3-carboxylic acid
• AKOS000306491
• 1-((4-Chloro-3,5-dimethylphenoxy)methyl)-1H-pyrazole-3-carboxylicacid
• BBL038678
• 1-[(4-chloro-3,5-dimethylphenoxy)methyl]pyrazole-3-carboxylic acid
• EN300-229148
• 1004193-06-9
• 1-(4-CHLORO-3,5-DIMETHYLPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
• 1-[(4-chloro-3,5-dimethylphenoxy)methyl]-1H-pyrazole-3-carboxylic acid
• CS-0279444
• MFCD04967892
• 1-(4-Chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid

• MDL： MFCD04967892
• Inchi： 1S/C13H13ClN2O3/c1-8-5-10(6-9(2)12(8)14)19-7-16-4-3-11(15-16)13(17)18/h3-6H,7H2,1-2H3,(H,17,18)
• InChI Key： GMLXPNBIOKEBMA-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=C1C)OCN1C=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 280.06147g/mol
• Monoisotopic Mass: 280.06147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 280.7g/mol
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 495.1±45.0 °C at 760 mmHg
• Flash Point: 253.3±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-(4-Chloro-3,5-dimethylphenoxy)methyl-1H-pyrazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)